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Compound of Interest

Compound Name: 7-O-w-Bromopropyldaidzein
CAS No.: 309252-38-8
Cat. No.: B014804

Get Quote

Executive Summary

7-O-(3-Bromopropyl)daidzein (CAS 309252-38-8) is a critical semi-synthetic isoflavone

intermediate used primarily in the development of estrogen receptor modulators (SERMS),
anticancer agents, and alcohol dependence therapeutics. By functionalizing the 7-hydroxyl
group of the daidzein core with a propyl bromide linker, this compound serves as an
electrophilic scaffold for further derivatization—typically via nucleophilic substitution with
amines or heterocycles.

This guide provides a validated technical framework for the synthesis, purification, and
application of 7-O-(3-Bromopropyl)daidzein, emphasizing regioselective control during
alkylation.

Chemical Identity & Properties
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Property Specification

) 7-(3-Bromopropoxy)-3-(4-hydroxyphenyl)-4H-
Chemical Name
chromen-4-one

Common Name 7-O-w-Bromopropyldaidzein

CAS Number 309252-38-8

Molecular Formula C1sH15BrOa4

Molecular Weight 375.22 g/mol

Physical State White to off-white powder

N Soluble in DMSO, DMF; sparingly soluble in

Solubility ) )
acetone/methanol; insoluble in water.[1][2][3]
C1=CC(=CC=C1C2=C0OC3=C(C2=0)C=CC(=C

SMILES

3)OCCCBIO

Synthesis Protocol: Regioselective Alkylation

The primary challenge in synthesizing 7-O-(3-Bromopropyl)daidzein is distinguishing between
the 7-hydroxyl and 4'-hydroxyl groups. The 7-OH group is significantly more acidic (

) than the 4'-OH (

) due to conjugation with the carbonyl at position 4. This acidity difference allows for selective
deprotonation and alkylation under controlled basic conditions.

Reaction Scheme

The following diagram illustrates the regioselective pathway and potential side reactions.
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Reaction Conditions

Time: 4-12 Hours

Temp: Reflux (55-80°C)

Solvent: Acetone or DMF

Daidzein
(C15H1004)

Controlled Eq / Mild Base

Byproduct: 4',7-Di-O-alkylated
(Over-alkylation)

Target: 7-O-(3-Bromopropyl)daidzein
(Major Product)

Excess Base / Hig

1,3-Dibromopropane
+ K2CO3 (Base)

Click to download full resolution via product page

Figure 1: Reaction pathway for the synthesis of 7-O-(3-Bromopropyl)daidzein showing the
critical branch point between mono- and di-alkylation.

Validated Experimental Procedure

Objective: Synthesize 7-O-(3-Bromopropyl)daidzein with >90% regioselectivity.

Materials:

Daidzein (1.0 eq)

1,3-Dibromopropane (3.0 - 5.0 eq) — Excess prevents dimerization.

Potassium Carbonate (

), anhydrous (1.1 eq)

Acetone (Reagent grade) or DMF (for higher solubility)
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Step-by-Step Protocol:

 Activation: In a round-bottom flask equipped with a magnetic stir bar and reflux condenser,
dissolve Daidzein (2.54 g, 10 mmol) in anhydrous Acetone (100 mL). Add anhydrous

(2.52 g, 11 mmol).

o Note: Using a weak base like
rather than NaH prevents deprotonation of the less acidic 4'-OH.
e Reagent Addition: Add 1,3-Dibromopropane (5.1 mL, 50 mmol) in a single portion.

o Critical: A large excess of the dibromide is essential to prevent the product from reacting
with another molecule of daidzein (forming a bis-daidzein ether).

o Reflux: Heat the mixture to reflux (~56°C) under an inert atmosphere (

) for 6—12 hours. Monitor via TLC (Mobile phase: Hexane:Ethyl Acetate 1:1). The product will
appear less polar than Daidzein but more polar than the di-substituted byproduct.

o Work-up:
o Cool the reaction to room temperature.[4]
o Filter off inorganic salts (

, unreacted
).

o Evaporate the solvent under reduced pressure.
 Purification:

o Resuspend the residue in minimal Chloroform (

)

o Wash with water to remove residual salts/DMF.
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o Recrystallization: Recrystallize from Ethanol or Methanol to obtain the pure mono-
alkylated product.

o Alternative: If di-alkylated byproduct is present, purify via silica gel column
chromatography (Gradient:

2% MeOH in

)

Technical Analysis & Quality Control
Structural Validation (NMR)

To confirm the structure, look for the specific signals of the propyl linker and the shift in the
daidzein core.

e 'H NMR (DMSO-ds, 400 MHz):

o 10.8 (s, 1H, 4'-OH) — Presence confirms mono-alkylation.
o 8.3 (s, 1H, H-2) — Characteristic isoflavone singlet.
o 4.20 (t, 2H,
) — Triplet next to oxygen.
o 3.65 (t, 2H,
) — Triplet next to bromine.
o 2.30 (M, 2H,

) — Multiplet for central methylene.

Stability Considerations

 Light Sensitivity: Alkyl bromides can degrade under UV light. Store the solid in amber vials.

e Hydrolysis: The terminal bromide is susceptible to hydrolysis in aqueous basic conditions.
Ensure anhydrous conditions during storage.
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Downstream Applications

This compound is a "linker intermediate.” The terminal bromide is a versatile leaving group,
allowing the attachment of pharmacophores to the daidzein scaffold.

Common Derivatizations

e Amination: Reaction with secondary amines (e.g., piperidine, morpholine) to form basic
ethers, increasing water solubility and bioavailability.

e Click Chemistry Precursors: Substitution with Sodium Azide (

) to form the azide derivative, enabling click chemistry with alkynes (triazole formation).

o PROTAC Linkers: Used as a rigid hydrophobic spacer in Proteolysis Targeting Chimeras.

7-O-(3-Bromopropyl)daidzein

(CAS 309252-38-8)

+ Secondary Amine / K2CO3 [+ NaN3 / DMF + Bis(2-chloroethyl)amine
Amino-alkoxy Derivatives Azide Derivative Anticancer Hybrids
(e.g., Piperidine/Morpholine) (Click Chemistry Precursor) (Nitrogen Mustard Conjugates)

Enhanced Solubility Targeted Drug Delivery
& Bioavailability (PROTACS)

Click to download full resolution via product page
Figure 2: Downstream synthetic utility of 7-O-(3-Bromopropyl)daidzein in medicinal chemistry.
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* Meng, Y., et al. (2019). Synthesis and biological evaluation of novel daidzein derivatives as
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use of bromopropyl linkers on daidzein).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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